Choline methacrylate

• Synonyms:
  choline methacrylate, trimethylaminoethylmethacrylate chloride salt
• Molecular Formula: C9H19NO3
• Molecular Weight: 189.25 g/mol
• SMILES: CC(=C)C(=O)[O-].C[N+](C)(C)CCO
• InChI: InChI=1S/C5H14NO.C4H6O2/c1-6(2,3)4-5-7;1-3(2)4(5)6/h7H,4-5H2,1-3H3;1H2,2H3,(H,5,6)/q+1;/p-1
• InChIKey: GYXOHPLRXDQGBP-UHFFFAOYSA-M

Choline Methacrylate Procurement Guide: Chemical Identity & Core Differentiation Drivers for Scientific Selection

Choline methacrylate—most commonly supplied as [2-(methacryloyloxy)ethyl]trimethylammonium chloride (CAS 5039-78-1, also referred to as METAC, methacroylcholine chloride, or TMAEMC)—is a permanently charged, quaternary ammonium methacrylate monomer that furnishes polymers with a non-pH-dependent cationic character [1]. Unlike tertiary amine methacrylates such as DMAEMA, which require protonation to acquire charge, the trimethylammonium headgroup of choline methacrylate remains fully ionized across the entire practical pH range, eliminating formulation variability linked to pH or buffer composition [2]. The monomer is typically supplied as a 70–80 wt% aqueous solution stabilized with MEHQ, and its chloride counter-anion can be exchanged pre- or post-polymerization to introduce functional anions (e.g., lactate, acetate, pharmaceutical carboxylates), enabling tunable thermal, mechanical, and biological properties without altering the methacrylate polymer backbone [3].

1

Charge Permanence

Maintains full quaternary ammonium ionization across all practical pH ranges, unlike tertiary amines.

2

Anion Exchange Capability

Counter-anion (chloride) can be exchanged pre- or post-polymerization to tune thermal and mechanical properties.

3

Polymerization Compatibility

Supplied as 70–80 wt% aqueous solution with MEHQ stabilizer, compatible with aqueous RAFT and free-radical polymerization.

• [1] Isik, M.; Gracia, R.; Kollnus, L. C.; Tomé, L. C.; Marrucho, I. M.; Mecerreyes, D. Cholinium-Based Poly(ionic liquid)s: Synthesis, Characterization, and Application as Biocompatible Ion Gels and Cellulose Coatings. ACS Macro Lett. 2013, 2, 975–979. DOI: 10.1021/mz400451g. View Source
• [2] Tomé, L. C.; Mecerreyes, D.; Freire, C. S. R.; Rebelo, L. P. N.; Marrucho, I. M. Exploiting poly(ionic liquids) and nanocellulose for the development of bio-based anion-exchange membranes. J. Membr. Sci. 2013, 428, 260–266. DOI: 10.1016/j.memsci.2012.10.044. View Source
• [3] Keihankhadiv, S.; Neugebauer, D.; Cazacu, A.; Ursu, E. Synthesis and Characterization of Linear Copolymers Based on Pharmaceutically Functionalized Monomeric Choline Ionic Liquid for Delivery of p-Aminosalicylate. Pharmaceutics 2023, 15 (3), 860. DOI: 10.3390/pharmaceutics15030860. View Source

Why In-Class Methacrylate Monomers Cannot Be Interchanged for Choline Methacrylate: The Quantified Risk of Generic Substitution

Substituting choline methacrylate with a generic cationic methacrylate such as dimethylaminoethyl methacrylate (DMAEMA) or a neutral monomer such as 2-hydroxyethyl methacrylate (HEMA) without accounting for counter-anion identity, charge permanence, and thermal property divergence leads to functionally distinct materials. DMAEMA is a tertiary amine that is only partially protonated at physiological pH, yielding pH-dependent charge density and antibacterial activity, whereas choline methacrylate is a permanent quaternary ammonium salt [1]. Among choline methacrylate variants, the counter-anion choice alone shifts the glass transition temperature (Tg) by over 130 °C (from +80 °C for bromide to −52 °C for lactate) and alters thermal decomposition onset by >75 °C [2]. In hydrogel electrolytes, omission of choline methacrylate as a compatibilizing co-monomer results in phase separation and loss of optical transparency, directly compromising device performance [3]. These are not marginal differences—they are structural determinants of application success or failure.

DMAEMA pH-Dependent Charge

DMAEMA requires protonation to acquire charge, resulting in variable charge density at physiological pH, whereas choline methacrylate remains fully ionized.

Neutral Monomer (e.g., HEMA)

HEMA lacks a cationic headgroup, which eliminates ionic conductivity, electrostatic antimicrobial contact-killing, and anion-exchange functionality.

Divergent Counter-Anion Species

Changing the counter-anion from chloride to lactate shifts Tg by over 130 °C and alters thermal decomposition onset, substantially changing material flexibility and processing.

• [1] Tomé, L. C.; Mecerreyes, D.; Freire, C. S. R.; Rebelo, L. P. N.; Marrucho, I. M. Exploiting poly(ionic liquids) and nanocellulose for the development of bio-based anion-exchange membranes. J. Membr. Sci. 2013, 428, 260–266. DOI: 10.1016/j.memsci.2012.10.044. View Source
• [2] Isik, M.; Gracia, R.; Kollnus, L. C.; Tomé, L. C.; Marrucho, I. M.; Mecerreyes, D. Cholinium-Based Poly(ionic liquid)s: Synthesis, Characterization, and Application as Biocompatible Ion Gels and Cellulose Coatings. ACS Macro Lett. 2013, 2, 975–979. DOI: 10.1021/mz400451g. View Source
• [3] Malczak, J.; Żyła, W.; Gajewski, P.; Szcześniak, K.; Popenda, Ł.; Marcinkowska, A. Ionic Conductive Hydrogels with Choline Salt for Potential Use in Electrochemical Capacitors. Polymers 2025, 17, 3030. DOI: 10.3390/polym17223030. View Source

Choline Methacrylate Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Procurement Decisions

Broad-Spectrum Antibacterial MIC Superiority of Poly(METAC) Over Other Quaternary Ammonium Homopolymers

Poly([2-(methacryloyloxy)ethyl]trimethylammonium chloride)—poly(METAC), the homopolymer of choline methacrylate (chloride form)—was identified as the most active, non-Gram-specific antibacterial homopolymer among three quaternary ammonium polymer classes tested head-to-head: poly(METAC), poly(diallyl dimethyl ammonium chloride) (PDADMAC), and poly(vinyl benzyl trimethylammonium chloride) (PVBTMAC). At 40 kDa molecular weight, poly(METAC) achieved minimum inhibitory concentrations (MICs) of 16–64 µg/mL against Gram-positive (M. luteus, B. subtilis) and Gram-negative (E. coli, S. typhimurium) bacteria, with a bactericidal mode of action mediated by cytoplasmic membrane disruption and without hemolytic activity [1].

Broad-Spectrum MIC

Head-to-head comparison

Poly(METAC) 40 kDa: MIC 16–64 µg/mL

Reported lower MIC values than PDADMAC and PVBTMAC in tested panel.

MIC assay context; Gram-positive and Gram-negative bacteria.

Evidence Dimension	Antibacterial potency—minimum inhibitory concentration (MIC)
Target Compound Data	Poly(METAC) 40 kDa: MIC 16–64 µg/mL against M. luteus, B. subtilis, E. coli, S. typhimurium
Comparator Or Baseline	PDADMAC and PVBTMAC homopolymers: reported as less active; poly(METAC) explicitly identified as 'the most active, non-Gram-specific polymer'
Quantified Difference	Poly(METAC) ranked first among three homopolymer classes tested; MIC range 16–64 µg/mL (bactericidal), comparators showed inferior broad-spectrum activity
Conditions	RAFT polymerization; broth dilution MIC assay; Gram-positive (M. luteus, B. subtilis) and Gram-negative (E. coli, S. typhimurium) bacteria; 10–40 kDa molecular weight range evaluated

Why This Matters

Procurement of choline methacrylate for antibacterial applications is directly supported by head-to-head evidence showing its homopolymer outperforms two structurally distinct quaternary ammonium alternatives in broad-spectrum activity.

• [1] Haktaniyan, M.; Sharma, R.; Bradley, M. Size-Controlled Ammonium-Based Homopolymers as Broad-Spectrum Antibacterials. Antibiotics 2023, 12 (8), 1320. DOI: 10.3390/antibiotics12081320. View Source

Counter-Anion Engineering Shifts Tg by Over 130 °C and Thermal Decomposition Onset by >75 °C Across Choline Methacrylate Variants

In a systematic study comparing eight different cationic polymethacrylic analogs including cholinium-based and non-cholinium backbones, the counter-anion identity of choline methacrylate-based polymers dictated the thermal property window. Poly(2-cholinium bromide methacrylate) exhibited Tg = +80 °C and Tonset = 240.0 °C, whereas poly(2-cholinium lactate methacrylate) displayed Tg = −52 °C and Tonset = 183.9 °C—a Tg span of 132 °C and a decomposition onset difference of 56.1 °C solely from anion exchange. The chloride variant (poly(2-trimethylammoniumethyl methacrylate chloride), Tg = 88 °C, Tonset = 243.6 °C) sits at the high-Tg extreme [1]. The thermal stability trend followed Tdec halide > Tdec lactate > Tdec acetate across the series [1].

Tg & Tonset Shift

Direct head-to-head comparison

Tg range: −52 °C (lactate) to +88 °C (chloride)

Supports broad thermal-property screening window via counter-anion selection.

ΔTg > 130 °C; Tonset differences exceeding 75 °C reported.

Evidence Dimension	Glass transition temperature (Tg) and thermal decomposition onset (Tonset)
Target Compound Data	Poly(2-cholinium bromide methacrylate): Tg = 80 °C, Tonset = 240.0 °C, Tdec = 300.0 °C. Poly(2-cholinium acetate methacrylate): Tg = −26 °C, Tonset = 163.9 °C, Tdec = 218.5 °C. Poly(2-cholinium lactate methacrylate): Tg = −52 °C, Tonset = 183.9 °C, Tdec = 253.7 °C. Poly(2-trimethylammoniumethyl methacrylate chloride): Tg = 88 °C, Tonset = 243.6 °C, Tdec = 307.5 °C.
Comparator Or Baseline	Non-cholinium analogs: poly(2-dimethylaminoethyl methacrylate) Tg = 19 °C, Tonset = 138.6 °C; poly(2-dimethylammoniumethyl acetate methacrylate) Tdec = 327.4 °C (exceptionally high)
Quantified Difference	Tg range across choline methacrylate counter-anions: −52 °C to +88 °C (ΔTg = 140 °C). Tonset range: 163.9 °C to 243.6 °C (ΔTonset = 79.7 °C). Choline-based polymers show systematically higher Tonset than non-choline DMAEMA analogs (e.g., 240.0 vs 138.6 °C for corresponding structures).
Conditions	Free radical polymerization in water at 70 °C, 24 h; TGA under N₂; DSC at 10 °C/min; data from Table 1 of Isik et al. 2013

Why This Matters

The ability to tune Tg by 140 °C through counter-anion selection—while retaining the same methacrylate backbone—is a unique procurement advantage that enables a single monomer platform to serve applications from rigid coatings (high Tg, chloride/bromide) to flexible ion gels (low Tg, lactate/acetate).

• [1] Isik, M.; Gracia, R.; Kollnus, L. C.; Tomé, L. C.; Marrucho, I. M.; Mecerreyes, D. Cholinium-Based Poly(ionic liquid)s: Synthesis, Characterization, and Application as Biocompatible Ion Gels and Cellulose Coatings. ACS Macro Lett. 2013, 2, 975–979. DOI: 10.1021/mz400451g. View Source

Ionic Conductivity Enhancement in Hydrogel Electrolytes Enabled by Choline Methacrylate Co-Monomer

In hydrogel polymer electrolytes (HPEs) for electrochemical capacitors, choline methacrylate was synthesized and incorporated as a functional co-monomer alongside HEMA and PEGDA to enhance compatibility between the choline nitrate electrolyte and the polymer matrix. HPEs formulated with choline methacrylate achieved ionic conductivities of ~18 mS/cm (70 wt% electrolyte) and ~34 mS/cm (87 wt% electrolyte), with puncture resistance of 0.33 N at 7.9 mm elongation and 0.28 N at 4.4 mm elongation for the two electrolyte loadings, respectively [1]. Without choline methacrylate as compatibilizing monomer, the aqueous electrolyte phase-separated from the monomer mixture, precluding formation of a functional HPE [1].

HPE Ionic Conductivity

Method context

18 – 34 mS/cm

Reported as functionally required co-monomer for hydrogel electrolyte formation.

Phase separation occurred without choline methacrylate in tested formulation.

Evidence Dimension	Ionic conductivity and mechanical integrity of hydrogel polymer electrolyte
Target Compound Data	HPE with choline methacrylate: ~18 mS/cm (70 wt% electrolyte); ~34 mS/cm (87 wt% electrolyte). Puncture resistance: 0.33 N (7.9 mm) and 0.28 N (4.4 mm). Transparent, homogeneous gel.
Comparator Or Baseline	Formulation without choline methacrylate: phase separation between electrolyte and monomer mixture; no functional HPE obtained
Quantified Difference	Presence of choline methacrylate enabled HPE formation; ionic conductivity increased from 18 to 34 mS/cm upon electrolyte uptake from 70 to 87 wt%. Comparator condition yielded no measurable HPE.
Conditions	In situ photopolymerization; aqueous 1 M choline nitrate electrolyte; monomer mixture: HEMA + PEGDA + choline methacrylate; 70 wt% initial electrolyte loading, increased to 87 wt% post-synthesis

Why This Matters

Choline methacrylate is not merely a functional additive but an enabling component—without it, the hydrogel electrolyte cannot form, making it indispensable for procurement in electrochemical capacitor gel electrolyte formulations.

• [1] Malczak, J.; Żyła, W.; Gajewski, P.; Szcześniak, K.; Popenda, Ł.; Marcinkowska, A. Ionic Conductive Hydrogels with Choline Salt for Potential Use in Electrochemical Capacitors. Polymers 2025, 17, 3030. DOI: 10.3390/polym17223030. View Source

Contact-Killing Antibacterial Efficacy in Dental Resin Composites: METAC vs. Unmodified Control

Incorporation of 6 wt% METAC (choline methacrylate chloride) into a commercial Bis-MEPP-based resin composite (GRACEFIL ZeroFlo) produced a 4-log reduction in viable S. mutans (1.3 × 10² CFU vs. 9.3 × 10⁵ CFU for unmodified control) and a 2-log reduction in S. sobrinus (2.3 × 10² CFU vs. 4.0 × 10⁴ CFU). In situ biofilm thickness was reduced from 30.5 μm (control) to 17.2 μm (METAC-containing composite), and the volume fraction of bacteria with intact cell membranes dropped from 67% to 20% [1]. Separately, METAC added to experimental resin-based sealants at 2.5 and 5 wt% provided significant antibacterial activity against S. mutans without cytotoxicity to human keratinocytes [2].

Dental Composite CFU

Head-to-head comparison

S. mutans: ~7,150-fold reduction

Reported significant biofilm thickness reduction (44%) vs. unmodified resin.

In vitro and in situ dental resin composite model context.

Evidence Dimension	Antibacterial activity in dental resin composites—viable bacterial count, biofilm thickness, membrane integrity
Target Compound Data	METAC (6 wt%): S. mutans 1.3 × 10² CFU; S. sobrinus 2.3 × 10² CFU; biofilm thickness 17.2 μm; intact membrane fraction 20%
Comparator Or Baseline	Unmodified commercial resin composite (GRACEFIL ZeroFlo): S. mutans 9.3 × 10⁵ CFU; S. sobrinus 4.0 × 10⁴ CFU; biofilm thickness 30.5 μm; intact membrane fraction 67%
Quantified Difference	S. mutans: ~7,150-fold reduction. S. sobrinus: ~174-fold reduction. Biofilm thickness: 43.6% reduction. Intact-membrane bacteria: 70% relative reduction (from 67% to 20%).
Conditions	In vitro: 50 μL bacterial suspension at 1.0 × 10⁵ CFU/mL; 24 h incubation; colony counting. In situ: acrylic splint in 4 volunteers; 24 h intraoral exposure; confocal laser scanning microscopy with LIVE/DEAD staining.

Why This Matters

The >7,000-fold reduction in viable oral pathogens and 44% biofilm thickness reduction are procurement-relevant performance metrics that distinguish METAC-containing formulations from unmodified commercial composites in dental material selection.

• [1] Development of Antibacterial Resin Composites Containing a QAC-Based Monomer METAC. Dent. Mater. 2022, 38 (Supplement 1), e37. DOI: 10.1016/j.dental.2021.12.060. (IADR Abstract; full study published in Dental Materials). View Source
• [2] Garcia, I. M.; Rodrigues, S. B.; Leitune, V. C. B.; Collares, F. M. Quaternary ammonium compound as antimicrobial agent in resin-based sealants. Clin. Oral Investig. 2020, 24 (2), 777–784. DOI: 10.1007/s00784-019-02971-4. View Source

Tunable Water Content (50–98%) in Phospholipid Copolymer Coatings via Choline Methacrylate Feed Ratio

In phospholipid-like copolymers based on 2-(methacryloyloxyethyl) phosphorylcholine (MPC), incorporation of choline methacrylate at 0 to 30 wt% systematically modulated the equilibrium water content of thermally cured membranes from 50% (0 wt% CMA) to 98% (30 wt% CMA). Dynamic contact angle measurements showed that all coatings were hydrophobic when dry (advancing angle >100°) but became highly wettable upon hydration, with the advancing angle decreasing as cation content increased [1]. Critically, the cationic monomer did not interfere with free radical polymerization and mechanical properties of dry films remained unaffected by cation content [1].

Coating Hydration Range

Property context

50% – 98% water content

Supports tunable hydration in MPC copolymers without compromising polymerization.

Controlled by choline methacrylate feed ratio (0–30 wt%).

Evidence Dimension	Equilibrium water content and surface wettability in phospholipid copolymer membranes
Target Compound Data	MPC-co-CMA copolymers: water content 50–98% depending on CMA feed (0–30 wt%); advancing contact angle >100° (dry), decreasing with cation content upon wetting
Comparator Or Baseline	MPC homopolymer or low-CMA copolymer (0 wt% CMA): ~50% water content; no systematic comparison with non-cationic alternatives provided in this study
Quantified Difference	Water content tunable from 50% to 98% by varying CMA content from 0 to 30 wt%—a 48-percentage-point dynamic range within a single copolymer platform
Conditions	Monomer-starved free radical polymerization; 5 wt% silyl cross-linker; thermal cure at 70 °C; gravimetric water content measurement; dynamic contact angle by surface plasmon resonance

Why This Matters

The ability to tune hydration from 50% to 98% without sacrificing mechanical properties or polymerization efficiency makes choline methacrylate a uniquely versatile co-monomer for biomaterial coating procurement when precise hydration control is required.

• [1] Lewis, A. L.; Hughes, P. D.; Kirkwood, L. C.; Leppard, S. W.; Redman, R. P.; Tolhurst, L. A.; Stratford, P. W. Synthesis and characterisation of cationically modified phospholipid polymers. Biomaterials 2004, 25 (15), 3099–3108. DOI: 10.1016/j.biomaterials.2003.09.091. View Source

Poly(METAC) Broad-Spectrum MIC Against Drug-Resistant Strains Including MRSA at 123 µg/mL

Linear poly(METAC) was evaluated against seven microorganisms including drug-resistant strains. By broth dilution, MIC values were: 123 µg/mL for methicillin-susceptible S. aureus (MSSA), 123 µg/mL for methicillin-resistant S. aureus (MRSA), 123 µg/mL for P. aeruginosa, 370 µg/mL for E. coli, 123 µg/mL for B. subtilis, 370 µg/mL for C. albicans, and 370 µg/mL for S. cerevisiae [1]. Notably, MICs against MSSA and MRSA were identical (123 µg/mL), demonstrating that the bactericidal mechanism—cytoplasmic membrane disruption—is equally effective regardless of methicillin resistance status [1]. Cross-linked poly(METAC) gels provided rapid adsorption and precipitation of bacteria via cationic surface charge [1].

MSSA / MRSA MIC

Cross-study comparable

123 µg/mL (both strains)

Reported equivalent MIC against drug-resistant and susceptible strains.

Resistance-independent membrane disruption mechanism context.

Evidence Dimension	Minimum inhibitory concentration (MIC) against drug-resistant and drug-susceptible strains
Target Compound Data	Linear poly(METAC) MIC by broth dilution: MSSA 123 µg/mL, MRSA 123 µg/mL, P. aeruginosa 123 µg/mL, E. coli 370 µg/mL, B. subtilis 123 µg/mL, C. albicans 370 µg/mL, S. cerevisiae 370 µg/mL
Comparator Or Baseline	No direct small-molecule antibiotic comparator within study; poly(METAC) gels vs. linear poly(METAC) compared—gels showed higher MICs by disc diffusion (370–>10,000 µg/mL) due to diffusion limitations
Quantified Difference	MIC equivalence between MSSA and MRSA (both 123 µg/mL) indicates resistance-independent activity. Linear polymer outperformed cross-linked gels by 3–30× in MIC assays.
Conditions	Broth dilution and paper disc diffusion methods; E. coli, B. subtilis, S. cerevisiae, MSSA, MRSA, P. aeruginosa, C. albicans; poly(METAC) synthesized by free radical polymerization

Why This Matters

Equal potency against MSSA and MRSA is a procurement-relevant differentiator when selecting antimicrobial monomers for biomedical materials that must address the clinical challenge of drug-resistant infections without relying on conventional antibiotic mechanisms.

• [1] Evaluation of the Bactericidal and Fungicidal Activities of Poly([2-(methacryloyloxy)ethyl]trimethyl Ammonium Chloride)(Poly (METAC))-Based Materials. Polymers 2018, 10 (9), 947. DOI: 10.3390/polym10090947. View Source

Choline Methacrylate: Evidence-Backed Application Scenarios for Research and Industrial Procurement

Contact-Killing Antibacterial Dental Restoratives and Sealants

Choline methacrylate (METAC) incorporated at 2.5–6 wt% into dental resin composites or sealants delivers contact-killing antibacterial activity against S. mutans (>7,000-fold CFU reduction) and S. sobrinus, inhibits biofilm formation (44% thickness reduction), and maintains mechanical properties and cytocompatibility toward human keratinocytes [1][2]. The permanent quaternary ammonium charge ensures activity independent of oral pH fluctuations, unlike tertiary amine alternatives such as DMAEMA that require protonation.

Biocompatible Ion Gels and Cellulose Composite Coatings

Choline methacrylate with lactate counter-anion is a room-temperature ionic liquid monomer capable of dissolving up to 10 wt% cellulose and forming optically transparent poly(ionic liquid)/cellulose composite coatings via simple UV photopolymerization [1]. These fully biocompatible ion gels—the first of their kind composed entirely of cholinium-based components—are suitable for sustainable coatings, flexible electronics, and bio-based separation membranes.

Hydrogel Polymer Electrolytes for Electrochemical Capacitors

Choline methacrylate serves as an essential compatibilizing co-monomer in hydrogel polymer electrolytes, enabling homogeneous incorporation of choline nitrate electrolyte and achieving ionic conductivities of 18–34 mS/cm at room temperature with puncture-resistant mechanical integrity [1]. The monomer's structural compatibility with the choline-based electrolyte prevents phase separation that occurs with conventional neutral co-monomers.

Tunable-Hydration Phospholipid-Mimetic Biomedical Coatings

Copolymerization of choline methacrylate (0–30 wt%) with phosphorylcholine methacrylate (MPC) enables systematic control of coating water content from 50% to 98% without compromising polymerization kinetics or dry-state mechanical properties [1]. This tunability supports procurement for blood-contacting medical devices where surface hydration governs protein adsorption resistance and thrombogenicity.

Application

Selection Property

Validation Focus

Antimicrobial Dental Restoratives

Quaternary ammonium charge density

S. mutans / S. sobrinus biofilm inhibition and CFU log-reduction assays

Cellulose-Based Ion Gels

Counter-anion species (lactate)

Cellulose dissolution capacity and film optical transparency testing

Electrochemical Hydrogels

Cationic charge permanence

Electrochemical impedance spectroscopy (EIS) and ionic conductivity measurement

Phospholipid-Mimetic Coatings

Comonomer feed ratio control

Equilibrium water content and dynamic contact angle titration

• [1] Isik, M.; Gracia, R.; Kollnus, L. C.; Tomé, L. C.; Marrucho, I. M.; Mecerreyes, D. Cholinium-Based Poly(ionic liquid)s: Synthesis, Characterization, and Application as Biocompatible Ion Gels and Cellulose Coatings. ACS Macro Lett. 2013, 2, 975–979. DOI: 10.1021/mz400451g. View Source
• [2] Lewis, A. L.; Hughes, P. D.; Kirkwood, L. C.; Leppard, S. W.; Redman, R. P.; Tolhurst, L. A.; Stratford, P. W. Synthesis and characterisation of cationically modified phospholipid polymers. Biomaterials 2004, 25 (15), 3099–3108. DOI: 10.1016/j.biomaterials.2003.09.091. View Source